![molecular formula C21H18Cl2FNO B2533925 1,1-Bis(4-chlorophenyl)-2-[(2-fluorobenzyl)amino]-1-ethanol CAS No. 321432-80-8](/img/structure/B2533925.png)
1,1-Bis(4-chlorophenyl)-2-[(2-fluorobenzyl)amino]-1-ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,1-Bis(4-chlorophenyl)-2-[(2-fluorobenzyl)amino]-1-ethanol is a useful research compound. Its molecular formula is C21H18Cl2FNO and its molecular weight is 390.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
- Research on related compounds includes the synthesis and structural analysis of complex molecules with similar functional groups. For instance, studies on bis(4-fluorobenzyl)tin(IV) esters of pyruvic acid salicylhydrazone highlight the structural complexity and potential reactivity of compounds with fluorobenzyl and chlorophenyl groups, which could be relevant to understanding the properties of 1,1-Bis(4-chlorophenyl)-2-[(2-fluorobenzyl)amino]-1-ethanol (Min Hong et al., 2005).
Material Science Applications
- The development of novel materials, such as fluorinated polyimides derived from compounds containing fluoro and chlorophenyl groups, suggests potential applications of this compound in the creation of low-dielectric, high-thermal-stability polymers. These materials are of interest for electronic applications due to their low moisture absorption, good mechanical properties, and thermal stability (Shou-Ri Sheng et al., 2011).
Analytical Chemistry Applications
- Techniques developed for the extraction and determination of pesticides and their degradation products in water samples could be adapted for studying the environmental fate and transport of this compound. These methods utilize novel sample preparation techniques and ionic liquids for efficient extraction and analysis, offering insights into the compound's potential environmental impacts (Zaijun Li et al., 2010).
Chemical Synthesis and Reactivity
- Studies on the synthesis of complex molecules, such as bis(trimethylstannyl)aryl compounds via SRN1 mechanisms, could inform synthetic routes for modifying or derivating the structure of this compound for specific applications, indicating the versatility and reactivity of such compounds (A. Chopa et al., 2002).
Environmental Science and Catalysis
- Research into the hydrodechlorination of chlorinated compounds in the liquid phase using palladium and nickel catalysts may offer insights into potential degradation pathways or catalytic applications of this compound. These studies explore the reactions under mild conditions, which could be relevant for environmental remediation or synthetic chemistry applications (R. Lapierre et al., 1978).
Properties
IUPAC Name |
1,1-bis(4-chlorophenyl)-2-[(2-fluorophenyl)methylamino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18Cl2FNO/c22-18-9-5-16(6-10-18)21(26,17-7-11-19(23)12-8-17)14-25-13-15-3-1-2-4-20(15)24/h1-12,25-26H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZDGPPLFSPOKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18Cl2FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.